Cas no 891094-07-8 (1-(3-acetylphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(3-acetylphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 891094-07-8
• MF: C₂₁H₂₃N₃O₃
• MW: 365.425625085831
• CID: 5515050
• Update Time: 2025-07-20

1-(3-acetylphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(3-acetylphenyl)-N'-[1-(3,4-dimethylphenyl)-5-oxo-3-pyrrolidinyl]-
• 1-(3-acetylphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C21H23N3O3/c1-13-7-8-19(9-14(13)2)24-12-18(11-20(24)26)23-21(27)22-17-6-4-5-16(10-17)15(3)25/h4-10,18H,11-12H2,1-3H3,(H2,22,23,27)
• InChI Key： QSBZJTDTQCTMOT-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(C(C)=O)=C1)C(NC1CC(=O)N(C2=CC=C(C)C(C)=C2)C1)=O

Additional information on 1-(3-acetylphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea

Research Brief on 1-(3-acetylphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea (CAS: 891094-07-8)

The compound 1-(3-acetylphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea (CAS: 891094-07-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the role of 1-(3-acetylphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea as a promising scaffold for the development of novel kinase inhibitors. Its unique structural features, including the acetylphenyl and dimethylphenyl moieties, contribute to its selective binding affinity towards specific kinase targets. Computational docking studies have further elucidated its interaction mechanisms, revealing potential applications in oncology and inflammatory diseases.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this urea derivative exhibited potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for further optimization in drug discovery pipelines.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable bioavailability and metabolic stability, although further optimization may be required to enhance its drug-like properties. Researchers have noted that the pyrrolidinone core contributes to its metabolic resistance, while the urea linkage provides structural rigidity.

The safety profile of 1-(3-acetylphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea has been assessed in early-stage toxicity studies. While the compound shows acceptable cytotoxicity thresholds in normal cell lines, researchers emphasize the need for comprehensive toxicological evaluations before clinical translation. Recent patent filings (e.g., WO2023056121) have also highlighted proprietary formulations of this compound, indicating growing commercial interest.

Future research directions include structural optimization to improve target selectivity and potency, as well as investigations into combination therapies. The compound's multifunctional nature positions it as a versatile candidate for addressing complex disease mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development trajectory in the coming years.

In conclusion, 1-(3-acetylphenyl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea represents a chemically intriguing and pharmacologically promising compound with broad therapeutic potential. Continued research into its mechanism of action and clinical applications will be crucial for realizing its full value in medicinal chemistry and drug development.